Cas no 2172222-78-3 (1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde
• CAS No: 2172222-78-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 6612409
• PubChem ID: 165589136
• Update Time: 2025-05-21

1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde
• 2172222-78-3
• EN300-1621008
• 1-[(3-methylcyclobutyl)methyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C10H16O/c1-8-4-9(5-8)6-10(7-11)2-3-10/h7-9H,2-6H2,1H3
• InChI Key： XGSJVVNCINKWKZ-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)CC1CC(C)C1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde

1-(3-Methylcyclobutyl)methylcyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 2172222-78-3, commonly referred to as 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a cyclobutane moiety and an aldehyde group. The long-tail keywords such as "methylcyclopropane aldehyde" and "cyclobutylmethyl aldehyde" highlight its structural complexity and functional diversity.

Recent studies have shed light on the synthesis and properties of 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde. Researchers have developed innovative methods to synthesize this compound, leveraging advanced catalytic systems and stereochemical control techniques. The molecule's stability and reactivity have been extensively investigated, revealing its potential applications in drug design, agrochemicals, and specialty chemicals. For instance, its ability to act as a chiral inducer in asymmetric synthesis has been a topic of considerable interest in the pharmaceutical industry.

The structural integrity of 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde is further enhanced by its strained ring systems. The cyclopropane ring, known for its high ring strain, contributes to the molecule's reactivity and selectivity in various chemical transformations. Similarly, the cyclobutane moiety introduces additional steric hindrance, which can be exploited in designing molecules with specific pharmacokinetic profiles. These attributes make the compound a valuable building block in organic synthesis.

From an environmental perspective, 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under controlled conditions, the compound exhibits moderate biodegradation rates, making it a candidate for sustainable chemical processes. Its low toxicity profile further supports its potential use in agricultural applications, where eco-friendliness is a critical factor.

In terms of spectroscopic analysis, the compound has been thoroughly characterized using techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided insights into the spatial arrangement of atoms within the molecule and confirmed the presence of key functional groups. Such detailed characterization is essential for ensuring the purity and identity of the compound during large-scale production.

Looking ahead, the development of novel applications for 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde continues to be an active area of research. Its integration into polymer chemistry has shown promise in creating materials with enhanced mechanical properties. Additionally, its role as a precursor in the synthesis of bioactive compounds holds significant potential in drug discovery programs targeting various therapeutic areas.

In conclusion, 1-(3-methylcyclobutyl)methylcyclopropane-1-carbaldehyde (CAS No. 2172222-78-3) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in modern chemical research. As ongoing studies uncover new facets of its properties and utilities, this compound is poised to make significant contributions to both academic and industrial advancements.